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Get Quote

To help you find the information you need, here are a few suggestions:

Verify the Compound Name: Please double-check the spelling and nomenclature of "Docebenone."

Confirming the exact IUPAC name or CAS Registry Number can be very helpful.
Explore Related Compounds: If your research involves taxane-based drugs or anticancer agents,

the extensive data available on Docetaxel might be relevant. I have summarized key spectroscopic
data for Docetaxel below for your reference.

Broaden Your Search: You could search specialized scientific databases such as:
Reaxys or SciFinder for curated chemical data.

PubMed or Google Scholar for research articles.
USP or EP Pharmacopoeias for official monographs of established drugs.

Spectroscopic Data for Docetaxel

If Docetaxel is of interest, here is a summary of its key spectroscopic properties from the literature.

Table 1: UV-Vis Spectroscopy Data for Docetaxel

Parameter Specification Experimental Context

Primary UV Absorbance ~ 230 nm Used for quantitative analysis in HPLC [1].

Spectral Region of Interest 230 - 290 nm Used for discrimination from other similar taxanes [2].
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Table 2: Other Spectroscopic Techniques Applied to Docetaxel

Technique Key Findings / Applications
Experimental
Context

FT-IR
Spectroscopy

Used to identify and characterize different solid-state forms
(polymorphs, solvates, hydrates) of the drug substance [3].

Raman
Spectroscopy

Used to monitor biochemical changes in Docetaxel-treated
cancer cells (e.g., MCF-7 breast cancer cells), differentiating

treated from untreated cells [4].

Fluorescence
Spectroscopy

Employed to study the interaction between Docetaxel and

human hemoglobin, revealing a dynamic quenching
mechanism [5].

Experimental Workflow for Drug Characterization

The following diagram outlines a general experimental workflow for characterizing a drug compound like

Docetaxel, integrating the various spectroscopic techniques mentioned in the search results.
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This workflow shows how techniques like FT-IR, UV-Vis, and others are applied at different stages of drug

analysis [2] [5] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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